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Neodecanoic acid, magnesium

salt

Cat. No.: B1605020 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document provides a comprehensive overview of the chemical compound associated with

CAS number 57453-97-1, identified as Magnesium Neodecanoate. While this guide aims to be

a thorough resource, it is important to note at the outset that the available scientific literature on

this specific salt is predominantly focused on its industrial applications. There is a significant

lack of published research into its biological activity, mechanism of action, and potential

applications in drug development. Therefore, the core requirements of this guide concerning

detailed experimental protocols, quantitative biological data, and signaling pathways are

constrained by the absence of this information in the public domain.

Chemical Identification and Properties
Magnesium neodecanoate is a magnesium salt of neodecanoic acid. It is also referred to by its

synonyms, Magnesium bis(3,3,5,5-tetramethylhexanoate) and Neodecanoic acid,
magnesium salt.
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Property Value Reference(s)

CAS Number 57453-97-1

Molecular Formula C20H38MgO4

Molecular Weight 366.818 g/mol

Boiling Point 256.2 °C at 760 mmHg

Flash Point 114.1 °C

Appearance Clear liquid

The Biological Role of its Constituent Ions
While research on Magnesium Neodecanoate as a compound is sparse in the biological

context, the individual roles of its constituent ions, magnesium (Mg²⁺) and neodecanoate, are

well-documented.

Magnesium (Mg²⁺): A Cation with Diverse Biological
Functions
Magnesium is an essential mineral and the second most abundant intracellular divalent cation,

playing a pivotal role in a vast array of physiological processes.

Enzymatic Reactions: Over 300 enzymes require magnesium ions for their catalytic activity.

A critical role is its binding to adenosine triphosphate (ATP), forming Mg-ATP, which is the

biologically active form of ATP. This is fundamental for all cellular processes that require

energy.

Cell Signaling: Magnesium can act as a second messenger. For instance, magnesium influx

through NMDA receptors can activate the p38 MAPK signaling pathway, leading to CREB

activation in neurons. It also plays a crucial role in T-cell activation by mediating a required

magnesium flux for the proper functioning of phospholipase C-γ1 (PLCγ1).

Neurological Function: Magnesium is a well-known voltage-dependent blocker of the N-

methyl-D-aspartate (NMDA) receptor, a key player in neuronal plasticity, learning, and

memory.
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Cardiovascular Health: It contributes to the regulation of vascular tone, heart rhythm, and

platelet function.

Neodecanoic Acid
Neodecanoic acid is a mixture of branched-chain carboxylic acids. Its primary applications are

in industrial settings, such as in the manufacturing of metal salts (driers) for paints and

coatings, and as a corrosion inhibitor. There is no significant body of research indicating a

direct, well-defined role in biological signaling or drug development for neodecanoic acid itself.

Toxicological Profile
Toxicological data for Magnesium Neodecanoate is limited. A safety data sheet for a product

containing this chemical indicates that it is classified for acute oral toxicity (Category 5), skin

corrosion/irritation (Category 2), and serious eye damage/irritation (Category 1). The document

also mentions results from in vitro and in vivo mutagenicity studies (Bacterial Reverse Mutation

Test, Mammalian Chromosomal Aberration Test, Mammalian Erythrocyte Micronucleus Test)

which were negative, although these were based on data for a "similar substance".

Experimental Data and Protocols
A thorough search of scientific databases reveals a lack of published studies detailing specific

experimental protocols involving Magnesium Neodecanoate for biological research. There are

no available quantitative data such as IC50 or EC50 values, binding affinities, or

pharmacokinetic profiles that would be relevant to a drug development audience.

Signaling Pathways and Visualizations
Given the absence of research on the specific biological mechanism of action for Magnesium

Neodecanoate, it is not possible to generate diagrams of signaling pathways directly involving

this compound. However, to illustrate the general signaling role of its magnesium component, a

conceptual diagram of NMDA receptor-mediated signaling is provided below.
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Caption: Conceptual workflow of NMDA receptor signaling involving Magnesium.

Conclusion and Future Directions
Magnesium Neodecanoate (CAS 57453-97-1) is a chemical compound with well-defined

physical and chemical properties but with no significant footprint in the biological or

pharmaceutical research literature. While the biological roles of the magnesium ion are

extensive and well-understood, these cannot be directly extrapolated to the neodecanoate salt

without specific experimental validation.

For researchers and drug development professionals, this compound currently represents a

blank slate. Future research could explore whether the neodecanoate moiety confers any

unique properties, such as altered bioavailability or novel biological activities, to the

magnesium ion. However, based on the current state of knowledge, Magnesium Neodecanoate

is not a compound of interest for drug development, and its handling should be guided by its

industrial safety data sheets.

To cite this document: BenchChem. [An In-Depth Technical Guide to CAS Number 57453-97-
1: Magnesium Neodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605020#cas-number-57453-97-1-chemical-
information]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

